Cas no 1017778-93-6 (2-Methoxy-6-(trifluoromethyl)benzonitrile)

• Product Name: 2-Methoxy-6-(trifluoromethyl)benzonitrile
• CAS No: 1017778-93-6
• MF: C₉H₆F₃NO
• MW: 201.14525270462
• MDL: MFCD09832322
• CID: 3165602
• PubChem ID: 20112040
• Update Time: 2025-04-21

2-Methoxy-6-(trifluoromethyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Methoxy-6-(trifluoromethyl)benzonitrile
• JS-4674
• DTXSID201273038
• MFCD09832322
• 1017778-93-6
• OWJIFFRRYYZZTM-UHFFFAOYSA-N
• CS-0373268
• AKOS015956455
• SCHEMBL14590437

• MDL： MFCD09832322
• Inchi： 1S/C9H6F3NO/c1-14-8-4-2-3-7(6(8)5-13)9(10,11)12/h2-4H,1H3
• InChI Key： OWJIFFRRYYZZTM-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=C(C=1C#N)OC)(F)F

Computed Properties

• Exact Mass: 201.04014830g/mol
• Monoisotopic Mass: 201.04014830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 33Ų